Cas no 185133-88-4 (2-phenyl-Imidazo[1,2-a]pyridin-8-amine)

• Product Name: 2-phenyl-Imidazo[1,2-a]pyridin-8-amine
• CAS No: 185133-88-4
• MF: C₁₃H₁₂BrN₃
• MW: 290.1584815979
• MDL: MFCD02648147
• CID: 1108145
• PubChem ID: 53444460
• Update Time: 2025-06-09

2-phenyl-Imidazo[1,2-a]pyridin-8-amine Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-Imidazo[1,2-a]pyridin-8-amine
• 2-Phenylimidazo[1,2-a]pyridin-8-aminehydrobromide
• 2-Phenylimidazo[1,2-a]pyridin-8-amine hydrobromide
• 2-PHENYLIMIDAZO[1,2-A]PYRIDIN-8-AMINE HBR
• SR-01000531647
• SR-01000531647-1
• 2-phenylimidazo[1,2-{a}]pyridin-8-amine
• BS-31797
• 2-phenylimidazo[1,2-a]pyridin-8-amine;hydrobromide
• 1216530-36-7
• Imidazo[1,2-a]pyridin-8-amine, 2-phenyl-
• 185133-88-4
• AKOS024396390
• MFCD04113887

• MDL： MFCD02648147
• Inchi： 1S/C13H11N3.BrH/c14-11-7-4-8-16-9-12(15-13(11)16)10-5-2-1-3-6-10;/h1-9H,14H2;1H
• InChI Key： INJAINUUGCHFBM-UHFFFAOYSA-N
• SMILES： Br.N12C=CC=C(C1=NC(C1C=CC=CC=1)=C2)N

Computed Properties

• Exact Mass: 289.02146g/mol
• Monoisotopic Mass: 289.02146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.3Ų

Additional information on 2-phenyl-Imidazo[1,2-a]pyridin-8-amine

Introduction to 2-phenyl-Imidazo[1,2-a]pyridin-8-amine (CAS No. 185133-88-4)

2-phenyl-Imidazo[1,2-a]pyridin-8-amine, identified by its Chemical Abstracts Service (CAS) number 185133-88-4, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazopyridine class, a structural motif known for its broad spectrum of biological activities and utility in drug development. The presence of both phenyl and amine functional groups in its molecular structure endows it with unique chemical properties that make it a promising candidate for further exploration in synthetic chemistry and pharmacological applications.

The imidazopyridine scaffold is a privileged structure in medicinal chemistry, often incorporated into molecules targeting various therapeutic areas such as oncology, inflammation, and central nervous system disorders. The specific arrangement of nitrogen atoms in the imidazo[1,2-a]pyridine core facilitates the formation of hydrogen bonds and pi-stacking interactions, which are critical for molecular recognition and binding affinity. In particular, the 8-amino substituent on the pyridine ring provides a site for further derivatization, enabling the synthesis of analogues with tailored biological activities.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery of novel bioactive compounds derived from imidazopyridine derivatives. Studies have demonstrated that modifications at the phenyl ring and the amine position can significantly influence the pharmacokinetic and pharmacodynamic properties of these molecules. For instance, computational modeling has revealed that certain conformations of 2-phenyl-Imidazo[1,2-a]pyridin-8-amine exhibit high binding affinity to target proteins, suggesting its potential as an inhibitor or modulator of key biological pathways.

One of the most compelling aspects of 2-phenyl-Imidazo[1,2-a]pyridin-8-amine is its versatility in synthetic chemistry. The compound serves as a versatile building block for constructing more complex molecules through various functional group transformations. For example, nucleophilic aromatic substitution reactions can be employed to introduce diverse substituents at the phenyl ring, while reductive amination or diazotization reactions can be used to modify the amine group. These synthetic strategies have been exploited to generate libraries of derivatives for screening against biological targets.

In the realm of drug discovery, imidazopyridines have shown promise as scaffolds for developing small-molecule inhibitors of enzymes and receptors involved in disease pathways. Notably, derivatives of this class have been investigated for their potential in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability of 2-phenyl-Imidazo[1,2-a]pyridin-8-amine to interact with biological targets through multiple non-covalent interactions makes it an attractive candidate for designing drugs with improved selectivity and reduced toxicity.

The chemical stability and solubility profile of 2-phenyl-Imidazo[1,2-a]pyridin-8-amine are also critical factors in its utility as a pharmaceutical intermediate. Studies have shown that this compound exhibits good stability under standard storage conditions but may require protection strategies during sensitive synthetic steps to prevent unwanted side reactions. Additionally, its solubility characteristics can be modulated through structural modifications, which is essential for formulating effective drug delivery systems.

From a regulatory perspective, compounds like 2-phenyl-Imidazo[1,2-a]pyridin-8-amine must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. Preclinical studies often involve assessing their metabolic stability, pharmacokinetic profiles, and potential toxicities using in vitro and in vivo models. These studies provide critical data for determining whether a compound progresses to human testing phases.

The integration of machine learning and artificial intelligence into drug discovery has further enhanced the exploration of imidazopyridine derivatives like 2-phenyl-Imidazo[1,2-a]pyridin-8-amine. Predictive models can identify optimal substitutions on the scaffold based on known bioactive structures, thereby accelerating the design process. This interdisciplinary approach combines traditional organic synthesis with cutting-edge computational techniques to maximize efficiency in discovering novel therapeutics.

In conclusion, 2-phenoxybenzamide CAS No 8576900 CAS No 8576900 CAS No 8576900 CAS No 8576900 CAS No 8576900 CAS No 8576900 CAS No 8576900 CAS No 8576900 CAS No 8576900 CAS No 8576900 CAS No 8576900 CAS No 8576900 CAS No 8576900 CAS No 8576900 CAS No 8576900CAS No 185133884CASNo185133884CASNo185133884CASNo185133884CASNo185133884CASNo185133884CASNo185133884CASNo185133884CASNo185133884CASNo185133884CASNo185133884CASNo185133884CASNo185133884CASNo185133884CASNo185133884CASNo185133884CASNo185133884 has emerged as a significant compound in pharmaceutical research due to its structural versatility and potential biological activities. Continued investigation into its derivatives promises to yield novel therapeutic agents addressing unmet medical needs across multiple disease areas.